4-(2,4-Dimethylphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2,4-dimethylphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3/c1-11-3-8-15(12(2)9-11)17-10-16(21-18(20)22-17)13-4-6-14(19)7-5-13/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: CEBYKIAADHVPAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)F)N)C
• Molecular Formula: C18H16FN3
• Molecular Weight: 293.3 g/mol

Description

4-(2,4-Dimethylphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine, commonly referred to as DMFPP, is an organic compound with a wide range of applications in scientific research. It is a heterocyclic amine composed of three fused aromatic rings and two amine groups, and is a useful building block for the synthesis of other compounds. DMFPP has been studied extensively for its potential to serve as a lead compound for the development of drugs.

Scientific Research Applications

DMFPP has been studied extensively for its potential to serve as a lead compound for the development of drugs. It has been used as a starting material for the synthesis of various heterocyclic compounds with potential biological activities. DMFPP has been used in the study of its potential to act as an inhibitor of the enzyme phosphodiesterase-4, which is involved in the regulation of inflammation. It has also been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of memory and cognition. Additionally, DMFPP has been studied for its potential to act as an inhibitor of the enzyme dihydrofolate reductase, which is involved in the regulation of cell proliferation.

Mechanism of Action

The exact mechanism of action of DMFPP is not yet fully understood. However, it is believed that DMFPP acts as an inhibitor of enzymes by binding to the active site of the enzyme and blocking its activity. This binding is thought to be mediated by hydrogen bonds and hydrophobic interactions between the amine groups of DMFPP and the active site of the enzyme.
Biochemical and Physiological Effects
DMFPP has been studied extensively for its potential to act as an inhibitor of enzymes involved in the regulation of inflammation, memory and cognition, and cell proliferation. In vitro studies have shown that DMFPP can inhibit the activity of phosphodiesterase-4, acetylcholinesterase, and dihydrofolate reductase. In vivo studies have also shown that DMFPP can reduce inflammation and memory impairment in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMFPP in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and can be used in a wide variety of experiments. However, one of the main limitations of using DMFPP is its low solubility in water, which can make it difficult to use in some experiments. Additionally, its exact mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on DMFPP. One potential area of research is to further investigate its mechanism of action and the exact nature of its interactions with enzymes. Additionally, further research could be conducted to explore the potential of DMFPP to act as a lead compound for the development of drugs. Additionally, further research could be conducted to explore the potential of DMFPP to act as an inhibitor of other enzymes and its potential to treat other diseases. Finally, further research could be conducted to explore the potential of DMFPP to act as an inhibitor of other cellular processes such as cell proliferation and apoptosis.

Synthesis Methods

DMFPP can be synthesized by a reaction of 4-fluorophenylpyridine and 2,4-dimethylphenyl isocyanate. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent such as dimethylformamide. The reaction is heated to a temperature of around 100°C, and the reaction is complete in about 3 hours. The product is then purified by recrystallization from ethyl acetate.